molecular formula C7H18Cl3O3PSi2 B14504866 Bis(trimethylsilyl) (trichloromethyl)phosphonate CAS No. 63074-33-9

Bis(trimethylsilyl) (trichloromethyl)phosphonate

Cat. No.: B14504866
CAS No.: 63074-33-9
M. Wt: 343.7 g/mol
InChI Key: CXALEJITLJWBOK-UHFFFAOYSA-N
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Description

Bis(trimethylsilyl) (trichloromethyl)phosphonate is an organophosphorus compound that features a phosphonate group bonded to a trichloromethyl group and two trimethylsilyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Bis(trimethylsilyl) (trichloromethyl)phosphonate typically involves the reaction of trichloromethylphosphonic dichloride with trimethylsilyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the reactants and products. The general reaction scheme is as follows:

CCl3P(O)Cl2+2(CH3\text{CCl}_3\text{P(O)Cl}_2 + 2 \text{(CH}_3CCl3​P(O)Cl2​+2(CH3​

Properties

CAS No.

63074-33-9

Molecular Formula

C7H18Cl3O3PSi2

Molecular Weight

343.7 g/mol

IUPAC Name

trimethyl-[trichloromethyl(trimethylsilyloxy)phosphoryl]oxysilane

InChI

InChI=1S/C7H18Cl3O3PSi2/c1-15(2,3)12-14(11,7(8,9)10)13-16(4,5)6/h1-6H3

InChI Key

CXALEJITLJWBOK-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)OP(=O)(C(Cl)(Cl)Cl)O[Si](C)(C)C

Origin of Product

United States

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